![molecular formula C25H31N3O4 B3967575 N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate](/img/structure/B3967575.png)
N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate
Overview
Description
N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate, also known as BEI-9, is a novel chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a selective serotonin receptor agonist and has been found to have a wide range of biochemical and physiological effects. In
Mechanism of Action
N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate acts as a selective agonist for the 5-HT2A receptor. When this compound binds to the receptor, it activates a signaling pathway that leads to a wide range of biochemical and physiological effects. The exact mechanism of action of this compound is still being studied, but it is thought to involve the modulation of neurotransmitter release and the activation of downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the activation of downstream signaling pathways, and the regulation of gene expression. This compound has also been found to have effects on mood regulation, perception, and cognition.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate in lab experiments is its selectivity for the 5-HT2A receptor. This allows researchers to study the specific effects of 5-HT2A receptor activation without the confounding effects of other receptors. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study the long-term effects of 5-HT2A receptor activation.
Future Directions
There are several future directions for the study of N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate. One area of research is the study of the long-term effects of 5-HT2A receptor activation using this compound. Another area of research is the development of new compounds that are more selective for the 5-HT2A receptor and have longer half-lives. Additionally, this compound could be used in the development of new treatments for mood disorders and cognitive impairments.
Scientific Research Applications
N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)-4-piperidinamine oxalate has been found to have a wide range of scientific research applications. One of the most promising applications is in the study of serotonin receptors. This compound is a selective agonist for the 5-HT2A receptor, which is involved in a wide range of physiological processes including mood regulation, perception, and cognition. This compound has been used to study the role of the 5-HT2A receptor in these processes and has shown promising results.
properties
IUPAC Name |
N-benzyl-N-ethyl-1-(1H-indol-3-ylmethyl)piperidin-4-amine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3.C2H2O4/c1-2-26(17-19-8-4-3-5-9-19)21-12-14-25(15-13-21)18-20-16-24-23-11-7-6-10-22(20)23;3-1(4)2(5)6/h3-11,16,21,24H,2,12-15,17-18H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTRFVNIMDAZOLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=CC=C1)C2CCN(CC2)CC3=CNC4=CC=CC=C43.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.